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Cat. No.: B047702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Decyltetradecan-1-ol is a branched-chain primary alcohol belonging to the class of Guerbet

alcohols. These alcohols are characterized by their unique branched structure, which imparts

distinct physical and chemical properties compared to their linear isomers. This technical guide

provides a comprehensive overview of the available scientific literature on 4-decaltetradecan-1-

ol and its closely related isomer, 2-decaltetradecan-1-ol, with a focus on their synthesis,

properties, and potential biological activities. Due to the limited specific data on the 4-decal

isomer, information on the more extensively studied 2-decal isomer and general principles of

Guerbet alcohols are included to provide a broader context and potential avenues for research

and development.

Chemical and Physical Properties
The properties of 4-decaltetradecan-1-ol and its isomer are summarized in the table below. It is

important to note that some discrepancies exist in the reported values, which may be due to

variations in measurement conditions or the presence of isomeric impurities.
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Property
4-Decyltetradecan-
1-ol

2-Decyltetradecan-
1-ol

Reference(s)

CAS Number 123613-13-8 58670-89-6 [1][2]

Molecular Formula C24H50O C24H50O [1][2]

Molecular Weight 354.65 g/mol 354.65 g/mol [1][2]

Density 0.8 ± 0.1 g/cm³ 0.842 g/mL at 25 °C [1]

Boiling Point
406.7 ± 13.0 °C at 760

mmHg

271-275 °C at 33

mmHg
[1]

Melting Point Not Available 17-20 °C

Flash Point 135.3 ± 7.9 °C Not Available [1]

Refractive Index 1.455 n20/D 1.457 [1]

Synthesis
The primary method for synthesizing 4-decaltetradecan-1-ol and other branched-chain alcohols

is the Guerbet reaction.[3][4] This reaction involves the self-condensation of a primary alcohol

at elevated temperatures in the presence of a catalyst.[3][4]

Guerbet Reaction Mechanism
The Guerbet reaction proceeds through a four-step mechanism:

Dehydrogenation: The starting alcohol is dehydrogenated to form an aldehyde.

Aldol Condensation: Two molecules of the aldehyde undergo an aldol condensation to form

an α,β-unsaturated aldehyde.

Dehydration: The α,β-unsaturated aldehyde loses a molecule of water.

Hydrogenation: The resulting unsaturated aldehyde is hydrogenated to yield the final

branched-chain alcohol.
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Step 1: Dehydrogenation

Step 2 & 3: Aldol Condensation & Dehydration

Step 4: Hydrogenation

Starting Alcohol Aldehyde
- H2

Aldehyde α,β-Unsaturated Aldehyde

+ Aldehyde
- H2O

α,β-Unsaturated Aldehyde Guerbet Alcohol
+ 2H2
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Antimicrobial Activity Assay Cytotoxicity Assay

Prepare Stock Solution

Serial Dilution in Microtiter Plate

Inoculate with Bacteria

Incubate

Determine MIC

Seed Cells in 96-well Plate

Treat with Compound

Add MTT Reagent

Solubilize Formazan

Measure Absorbance

Calculate Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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